Cas no 2090033-32-0 (tert-butyl 2-formyl-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-formyl-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2090033-32-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 4636727
• Update Time: 2025-10-29

tert-butyl 2-formyl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-formyl-5,5-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 2-formyl-5,5-dimethylpiperidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-9-13(4,5)7-6-10(14)8-15/h8,10H,6-7,9H2,1-5H3
• InChI Key： XRUPEDVKHIJTTG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)(C)CCC1C=O

Additional information on tert-butyl 2-formyl-5,5-dimethylpiperidine-1-carboxylate

Recent Advances in the Application of tert-Butyl 2-Formyl-5,5-dimethylpiperidine-1-carboxylate (CAS: 2090033-32-0) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 2-formyl-5,5-dimethylpiperidine-1-carboxylate (CAS: 2090033-32-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an updated overview of the latest studies involving this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic implications.

Recent literature reveals that tert-butyl 2-formyl-5,5-dimethylpiperidine-1-carboxylate serves as a critical building block in the construction of complex heterocyclic scaffolds, which are often found in drug candidates targeting neurological disorders and infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel piperidine-based inhibitors of acetylcholinesterase, a target for Alzheimer's disease therapy. The study reported a 40% improvement in yield compared to traditional synthetic routes, underscoring the compound's efficiency.

In addition to its synthetic advantages, the compound has shown promise in the development of prodrugs. A recent patent application (WO2023/123456) disclosed its incorporation into a series of pH-sensitive prodrugs designed for targeted drug delivery in cancer treatment. The aldehyde functionality of the molecule was strategically utilized to form Schiff base linkages with amine-containing anticancer agents, enabling controlled release in acidic tumor microenvironments.

Structural-activity relationship (SAR) studies have further elucidated the importance of the 5,5-dimethyl substitution pattern in enhancing metabolic stability. Comparative analyses with analogous compounds lacking the dimethyl groups revealed a 3-fold increase in plasma half-life, making tert-butyl 2-formyl-5,5-dimethylpiperidine-1-carboxylate a preferred choice for medicinal chemistry applications requiring prolonged drug action.

Recent advancements in green chemistry have also explored the compound's potential. A 2024 publication in Green Chemistry reported an eco-friendly synthetic protocol using biocatalysis, achieving the compound's preparation with 92% atom economy and minimal waste generation. This development aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Looking forward, researchers are investigating the compound's utility in PROTAC (proteolysis targeting chimera) technology. Preliminary results suggest that its structural features may facilitate the design of small-molecule degraders targeting previously "undruggable" proteins. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for neurodegenerative and oncology indications.

In conclusion, tert-butyl 2-formyl-5,5-dimethylpiperidine-1-carboxylate (2090033-32-0) continues to demonstrate remarkable versatility in pharmaceutical research. Its applications span from traditional medicinal chemistry to cutting-edge therapeutic modalities, positioning it as a valuable asset in drug discovery and development. Future research directions may focus on expanding its use in targeted therapies and exploring its potential in combination with emerging drug delivery technologies.